3-(2,5-dimethyl-1H-pyrrol-1-yl)-7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-(2,5-dimethylpyrrol-1-yl)-7-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C17H19N3OS/c1-10-4-7-13-14(8-10)22-16-15(13)17(21)19(9-18-16)20-11(2)5-6-12(20)3/h5-6,9-10H,4,7-8H2,1-3H3
• InChI Key: ZPVZBMVDAGDABS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC3=C2C(=O)N(C=N3)N4C(=CC=C4C)C
• Molecular Formula: C17H19N3OS
• Molecular Weight: 313.4 g/mol

Description

Synthesis Analysis

The synthesis of derivatives related to 3-(2,5-dimethyl-1H-pyrrol-1-yl)-7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one involves several key reactions. A notable method includes the condensation of dimethyl- and various methylene-substituted 7,8-dihydro-pyrrolo[1,2-a]thieno[2,3-d]pyrimidin-4(6H)-ones with aromatic aldehydes and furfural in the presence of NaOH to yield arylidene derivatives (Elmuradov, Bozorov, & Shakhidoyatov, 2011).

Molecular Structure Analysis

X-ray characterization of a closely related molecule, 7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4[3H]one, revealed it crystallizes in the monoclinic space group P21/c, offering insights into the molecular geometry and potential intermolecular interactions of similar compounds (Ziaulla et al., 2012).

Chemical Reactions and Properties

The compound has been utilized as a precursor in various chemical reactions, including the synthesis of bioactive derivatives showcasing anti-inflammatory, CNS depressant, and antimicrobial activities (Ashalatha et al., 2007).

Physical Properties Analysis

Although specific details on the physical properties of this exact compound are scarce, related research on thieno[2,3-d]pyrimidin-4-ones provides a foundation for understanding their solubility, melting points, and stability under various conditions, indicative of their robust character in pharmaceutical and chemical applications.

Chemical Properties Analysis

The compound's chemical properties, including reactivity with various reagents, stability under different pH conditions, and its behavior in the presence of catalysts, can be inferred from studies on similar thieno[2,3-d]pyrimidine derivatives. These studies demonstrate the compound's potential for modification and utilization in creating pharmacologically active molecules (Shi et al., 2018).